N,N-dimethyl-2-({[(5-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[[(5-methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C19H23N7O2/c1-13-5-4-6-17-21-16(12-25(13)17)18(27)20-10-14-9-15-11-24(19(28)23(2)3)7-8-26(15)22-14/h4-6,9,12H,7-8,10-11H2,1-3H3,(H,20,27)
• InChI Key: KNWJLPPJYHLWTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)C(=O)NCC3=NN4CCN(CC4=C3)C(=O)N(C)C
• Molecular Formula: C19H23N7O2
• Molecular Weight: 381.4 g/mol

Description

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step reactions, where key intermediates such as enaminones, pyrazoles, and pyrimidines play crucial roles. For instance, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been demonstrated through reactions involving enaminones with malononitrile, cyanothioacetamide, or benzoylacetonitrile, leading to compounds with potential antimicrobial activities (Al-Omran & El-Khair, 2005). Another pathway involves the cyclization of dimethyl alpha-ethoxymethylidineacetonedicarboxylate with hydrazine, yielding novel guanine analogues (Ehler, Robins, & Meyer, 1977).

Molecular Structure Analysis

The elucidation of molecular structures is critical for understanding the compound's properties and potential applications. Techniques such as NMR spectroscopy and X-ray diffraction analysis are commonly used. For example, the reaction of 6-ethoxycarbonyl-7-(2-dimethylaminovinyl)pyrazolo[1,5-a]pyrimidines with hydrazine hydrate has led to the synthesis of 7-oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo [1,5-a]pyrimidines, whose structures were confirmed by NMR and X-ray diffraction (Chimichi et al., 1996).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, leading to the formation of novel heterocyclic compounds. For instance, the treatment of enaminonitriles with hydrazine hydrate or malononitrile can afford corresponding aminopyrazole and enaminonitrile derivatives, showcasing the compound's versatility in synthesizing a wide range of heterocyclic structures (Fadda et al., 2012).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many compounds with similar structures are used as pharmaceuticals and have diverse mechanisms of action, including acting as inhibitors for various enzymes.

Future Directions

Compounds with similar structures have a wide range of biological activities, so it’s possible that this compound could have interesting properties as well. Future research could involve testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.